Cas no 64988-69-8 (5-(chloromethyl)-3-ethyl-1,2-oxazole)

• Product Name: 5-(chloromethyl)-3-ethyl-1,2-oxazole
• CAS No: 64988-69-8
• MF: C₆H₈ClNO
• MW: 145.586820602417
• MDL: MFCD09859326
• CID: 1087272
• PubChem ID: 12364600
• Update Time: 2025-04-20

5-(chloromethyl)-3-ethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-ethylisoxazole
• isoxazole, 5-(chloromethyl)-3-ethyl-
• 5-(chloromethyl)-3-ethyl-1,2-oxazole
• 5-chloromethyl-3-ethyl-isoxazole
• SCHEMBL2038427
• XIKYUFRCSIWOSF-UHFFFAOYSA-N
• EN300-231987
• 5-chloromethyl-3-ethylisoxazole
• ALBB-009861
• MFCD09859326
• 64988-69-8
• STK353053
• AKOS005168894
• LS-03297
• F9994-0693
• DTXSID00494364

• MDL： MFCD09859326
• Inchi： 1S/C6H8ClNO/c1-2-5-3-6(4-7)9-8-5/h3H,2,4H2,1H3
• InChI Key： XIKYUFRCSIWOSF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC)=NO1

Computed Properties

• Exact Mass: 145.02954
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

5-(chloromethyl)-3-ethyl-1,2-oxazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles